Cas no 69056-25-3 (2-Acetoxy-3-phenylpropanoic acid)
69056-25-3 structure
Product Name:2-Acetoxy-3-phenylpropanoic acid
CAS No:69056-25-3
MF:C11H12O4
MW:208.210583686829
CID:972978
PubChem ID:11106576
Update Time:2025-04-19
2-Acetoxy-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetoxy-3-phenylpropanoic acid
- 2-acetoxy-3-phenyl-propionic acid
- 2-acetyloxy-3-phenylpropanoic acid
- benzenepropanoic acid, α-(acetyloxy)-
- LogP
- 3-phenyl-2-methylcarbonyloxypropanoic acid
- (RS)-2-acetyloxy-3-phenyl propanoic acid
- VLUWDAHVYCOUSR-UHFFFAOYSA-N
- 2-Acetoxy-3-phenylpropanoicacid
- DS-7050
- 2-(ACETYLOXY)-3-PHENYLPROPANOIC ACID
- DTXSID60455416
- AKOS015962912
- SCHEMBL1486323
- 69056-25-3
- 2-ACETOXY-3-PHENYL-PROPIONICACID
- G86740
-
- Inchi: 1S/C11H12O4/c1-8(12)15-10(11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,13,14)
- InChI Key: VLUWDAHVYCOUSR-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C(=O)O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
2-Acetoxy-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108133-1g |
2-Acetoxy-3-phenylpropanoic acid |
69056-25-3 | 95% | 1g |
$400.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A35340-1g |
2-Acetoxy-3-phenylpropanoic acid |
69056-25-3 | 98% | 1g |
¥4062.0 | 2023-09-09 | |
| Crysdot LLC | CD12042621-5g |
2-Acetoxy-3-phenylpropanoic acid |
69056-25-3 | 95+% | 5g |
$746 | 2024-07-24 |
2-Acetoxy-3-phenylpropanoic acid Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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